Cas no 671-18-1 (Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis-)
671-18-1 structure
Product Name:Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis-
Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis-
- [(Z)-1-fluoro-2-phenylethenyl]benzene
- (Z)-(1-fluoro-2-phenylethenyl)benzene
- (Z)-(1-fluoroethene-1,2-diyl)dibenzene
- (Z)-1-fluoro-1,2-diphenylethene
- (Z)-1-fluoro-1,2-diphenylethylene
- (Z)-1-fluorostilbene
- (Z)-2-fluoro-1,2-diphenylethene
- AC1NT9M7
- Benzene, 1,1'-(1-fluoro-1,2-ethenediyl)bis-, (E)-
- CHEBI:115082
- CHEMBL15130
- NSC142256
- NSC-142256
- 1,2-diphenyl-(Z)-1-ethenyl fluoride
- 671-18-1
- DTXSID10418758
- BDBM50111623
-
- Inchi: 1S/C14H11F/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-11H/b14-11-
- InChI Key: CYYFUQKVNOPWKY-KAMYIIQDSA-N
- SMILES: F/C(=C\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 198.08453
- Monoisotopic Mass: 198.084478513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
- LogP: 4.15420
Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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